Cas no 16277-67-1 (Benzene,(3-methoxy-1-propen-1-yl)-)

• Product Name: Benzene,(3-methoxy-1-propen-1-yl)-
• CAS No: 16277-67-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 190232
• PubChem ID: 5462920
• Update Time: 2025-04-19

Benzene,(3-methoxy-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-methoxy-1-propen-1-yl)-
• (3-methoxy-1-propenyl)benzene
• 3-methoxy-1-phenylprop-1-ene
• Benzene, (3-methoxy-1-propenyl)-
• trans-Cinnamyl methyl ether
• 16277-67-1
• trans-4-Methoxypropenylbenzol
• (E)-(3-methoxyprop-1-en-1-yl)benzene
• (E)-Cinnamyl methyl ether
• XOURNDFHPYLQDJ-VMPITWQZSA-N
• SCHEMBL58240
• (3-Methoxy-1-propen-1-yl)benzene
• 3-Methoxy-1-phenyl-1-propene
• 22688-03-5
• [(E)-3-methoxyprop-1-enyl]benzene
• [(E)-3-methoxy-prop-1-enyl]-benzene
• trans-3-Methoxy-1-phenyl-1-propene
• AI3-07003
• Z2K3K8SE9V
• 1-Methoxy-3-phenyl-2-propene
• SCHEMBL792985
• EINECS 240-377-0
• Benzene, [(1E)-3-methoxy-1-propen-1-yl]-
• 1-phenyl-3-methoxy-1-propene
• Benzene, (3-methoxy-1-propen-1-yl)-
• (E)-1-Phenyl-3-methoxypropene
• Cinnamyl methyl ether
• [(1E)-3-Methoxy-1-propen-1-yl]benzene
• (3-Methoxyprop-1-en-1-yl)benzene

• Inchi： 1S/C10H12O/c1-11-9-5-8-10-6-3-2-4-7-10/h2-8H,9H2,1H3/b8-5+
• InChI Key： XOURNDFHPYLQDJ-VMPITWQZSA-N
• SMILES： O(C)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.089
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.966
• Boiling Point: 235.8°Cat760mmHg
• Flash Point: 97.8°C
• Refractive Index: 1.545